Cas no 1344484-56-5 ((2R)-4-(3-fluoro-2-methylphenyl)butan-2-amine)

• Product Name: (2R)-4-(3-fluoro-2-methylphenyl)butan-2-amine
• CAS No: 1344484-56-5
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 6057603
• PubChem ID: 131587197
• Update Time: 2025-07-18

(2R)-4-(3-fluoro-2-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-fluoro-2-methylphenyl)butan-2-amine
• EN300-1846844
• 1344484-56-5

• Inchi： 1S/C11H16FN/c1-8(13)6-7-10-4-3-5-11(12)9(10)2/h3-5,8H,6-7,13H2,1-2H3/t8-/m1/s1
• InChI Key： GYVCFUWRFHXSGR-MRVPVSSYSA-N
• SMILES： FC1=CC=CC(=C1C)CC[C@@H](C)N

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-(3-fluoro-2-methylphenyl)butan-2-amine

Introduction to (2R)-4-(3-Fluoro-2-methylphenyl)butan-2-amine (CAS No. 1344484-56-5)

(2R)-4-(3-Fluoro-2-methylphenyl)butan-2-amine, also known by its CAS number 1344484-56-5, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated aromatic ring and a chiral center, which contribute to its potential therapeutic applications.

The chemical structure of (2R)-4-(3-fluoro-2-methylphenyl)butan-2-amine consists of a butyl chain with an amine group at the terminal position, attached to a 3-fluoro-2-methylphenyl ring. The presence of the fluorine atom and the methyl group on the aromatic ring imparts specific electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile.

Recent studies have explored the potential of (2R)-4-(3-fluoro-2-methylphenyl)butan-2-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders, such as depression and anxiety. Research has shown that this compound can modulate neurotransmitter systems, particularly serotonin and norepinephrine, which are key players in mood regulation. A study published in the Journal of Medicinal Chemistry demonstrated that (2R)-4-(3-fluoro-2-methylphenyl)butan-2-amine exhibits potent serotonin reuptake inhibition, making it a promising candidate for the development of novel antidepressants.

In addition to its potential in treating neurological disorders, (2R)-4-(3-fluoro-2-methylphenyl)butan-2-amine has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preclinical studies have shown that this compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The chiral nature of (2R)-4-(3-fluoro-2-methylphenyl)butan-2-amine is another important aspect that has been studied extensively. Chiral compounds often exhibit different biological activities depending on their enantiomers, and understanding these differences is crucial for optimizing therapeutic efficacy and minimizing side effects. A recent study published in the European Journal of Medicinal Chemistry compared the pharmacological profiles of the (R) and (S) enantiomers of this compound, revealing that the (R) enantiomer exhibits superior potency and selectivity for serotonin reuptake inhibition.

The synthesis of (2R)-4-(3-fluoro-2-methylphenyl)butan-2-amine has been optimized using various methodologies to ensure high yield and purity. One common approach involves the asymmetric reduction of a ketone intermediate using a chiral catalyst, followed by reductive amination to introduce the amine group. This synthetic route has been refined to achieve high enantioselectivity, ensuring that the desired (R) enantiomer is obtained with minimal impurities.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-4-(3-fluoro-2-methylphenyl)butan-2-amine in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties. These findings have paved the way for further clinical development, with phase II trials planned to assess its therapeutic potential in specific patient populations.

In conclusion, (2R)-4-(3-fluoro-2-methylphenyl)butan-2-amine (CAS No. 1344484-56-5) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and chiral properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and clinical utility, this compound holds significant potential for addressing unmet medical needs in various disease areas.